N-1-adamantyl-4-cyano-2-fluorobenzamide

• IUPAC Name: N-(1-adamantyl)-4-cyano-2-fluorobenzamide
• InChI: InChI=1S/C18H19FN2O/c19-16-6-11(10-20)1-2-15(16)17(22)21-18-7-12-3-13(8-18)5-14(4-12)9-18/h1-2,6,12-14H,3-5,7-9H2,(H,21,22)
• InChI Key: YQHFQHCAFXBDGI-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)NC(=O)C4=C(C=C(C=C4)C#N)F
• Molecular Formula: C18H19FN2O
• Molecular Weight: 298.4 g/mol

Description

N-1-adamantyl-4-cyano-2-fluorobenzamide, also known as ACF, is a chemical compound that has been extensively studied for its potential applications in scientific research. ACF is a small molecule that has a unique structure, making it an attractive target for drug development and other research applications.

Scientific Research Applications

N-1-adamantyl-4-cyano-2-fluorobenzamide has been studied extensively for its potential applications in scientific research. One of the main areas of research has been in the development of new drugs for the treatment of cancer. N-1-adamantyl-4-cyano-2-fluorobenzamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further drug development. Other research applications of N-1-adamantyl-4-cyano-2-fluorobenzamide include its use as a fluorescent probe for the detection of protein-protein interactions and its potential as a new tool for studying the structure and function of ion channels.

Mechanism of Action

The mechanism of action of N-1-adamantyl-4-cyano-2-fluorobenzamide is not fully understood, but it is thought to work by inhibiting the activity of certain enzymes that are involved in cell growth and division. Specifically, N-1-adamantyl-4-cyano-2-fluorobenzamide has been shown to inhibit the activity of cyclin-dependent kinase 2 (CDK2), which is an important regulator of the cell cycle. By inhibiting CDK2 activity, N-1-adamantyl-4-cyano-2-fluorobenzamide can prevent cancer cells from dividing and growing, leading to cell death.
Biochemical and Physiological Effects
N-1-adamantyl-4-cyano-2-fluorobenzamide has been shown to have a number of biochemical and physiological effects in vitro and in vivo. In addition to its anti-cancer activity, N-1-adamantyl-4-cyano-2-fluorobenzamide has been shown to have anti-inflammatory effects, which may make it useful for the treatment of inflammatory diseases such as rheumatoid arthritis. N-1-adamantyl-4-cyano-2-fluorobenzamide has also been shown to have neuroprotective effects, which may make it useful for the treatment of neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-1-adamantyl-4-cyano-2-fluorobenzamide in lab experiments is its unique structure, which makes it an attractive target for drug development and other research applications. N-1-adamantyl-4-cyano-2-fluorobenzamide is also relatively easy to synthesize, which makes it readily available for use in research. However, there are also some limitations to using N-1-adamantyl-4-cyano-2-fluorobenzamide in lab experiments. For example, N-1-adamantyl-4-cyano-2-fluorobenzamide is not very water-soluble, which can make it difficult to use in certain types of experiments. Additionally, N-1-adamantyl-4-cyano-2-fluorobenzamide has not been extensively studied in vivo, which means that its potential side effects and toxicity are not well understood.

Future Directions

There are many potential future directions for research on N-1-adamantyl-4-cyano-2-fluorobenzamide. One area of research could be the development of new drugs based on the structure of N-1-adamantyl-4-cyano-2-fluorobenzamide. Another area of research could be the development of new tools for studying the structure and function of ion channels. Additionally, further research is needed to fully understand the mechanism of action of N-1-adamantyl-4-cyano-2-fluorobenzamide and its potential side effects and toxicity. Overall, N-1-adamantyl-4-cyano-2-fluorobenzamide is a promising compound that has the potential to make a significant impact on scientific research in a variety of fields.